6-amino-5-[2-(4-morpholinyl)ethyl]-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile

• Molecular Formula: C15H14N8O
• Molecular Weight: 322.32 g/mol
• IUPAC Name: 6-amino-5-(2-morpholin-4-ylethyl)pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile
• InChI: InChI=1S/C15H14N8O/c16-7-10-13-15(21-12(9-18)11(8-17)20-13)23(14(10)19)2-1-22-3-5-24-6-4-22/h1-6,19H2
• InChI Key: XBLUNTUSMHGKPO-UHFFFAOYSA-N
• SMILES: C1COCCN1CCN2C(=C(C3=NC(=C(N=C32)C#N)C#N)C#N)N

Description

6-amino-5-[2-(4-morpholinyl)ethyl]-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of a class of enzymes known as cyclin-dependent kinases (CDKs), which play a crucial role in the regulation of cell growth and division.

Mechanism of Action

The mechanism of action of 6-amino-5-[2-(4-morpholinyl)ethyl]-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile involves the inhibition of 6-amino-5-[2-(4-morpholinyl)ethyl]-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile. 6-amino-5-[2-(4-morpholinyl)ethyl]-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile are enzymes that play a crucial role in the regulation of cell growth and division. The compound binds to the active site of 6-amino-5-[2-(4-morpholinyl)ethyl]-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile, preventing them from carrying out their normal functions. This leads to the inhibition of cell division and the growth of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-amino-5-[2-(4-morpholinyl)ethyl]-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile have been extensively studied. The compound has been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has also been found to induce apoptosis, or programmed cell death, in cancer cells. The compound has also been studied for its potential use in the treatment of neurodegenerative diseases. It has been found to protect neurons from oxidative stress and reduce the accumulation of toxic proteins in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of 6-amino-5-[2-(4-morpholinyl)ethyl]-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile is its potent inhibitory activity against 6-amino-5-[2-(4-morpholinyl)ethyl]-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile. This makes it a promising candidate for the development of new cancer therapies. However, the synthesis method for the compound is complex and involves several steps, making it challenging to produce the compound in large quantities. Additionally, the compound has poor solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 6-amino-5-[2-(4-morpholinyl)ethyl]-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile. One area of research is the development of new cancer therapies based on the compound. Researchers are exploring the use of the compound in combination with other drugs to enhance its therapeutic potential. Additionally, the compound is being studied for its potential use in the treatment of other diseases such as neurodegenerative disorders. Finally, researchers are also exploring new synthesis methods for the compound to improve its yield and make it more accessible for scientific research.

Synthesis Methods

The synthesis of 6-amino-5-[2-(4-morpholinyl)ethyl]-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile involves a series of chemical reactions. The starting material for the synthesis is 2-amino-5-bromo-3-cyanopyridine, which undergoes a series of reactions to form the final product. The synthesis method is complex and involves several steps, making it challenging to produce the compound in large quantities.

Scientific Research Applications

6-amino-5-[2-(4-morpholinyl)ethyl]-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile has shown promising results in various scientific research applications. It has been extensively studied for its potential use as a therapeutic agent in the treatment of cancer. The compound has been found to inhibit the growth of cancer cells by blocking the activity of 6-amino-5-[2-(4-morpholinyl)ethyl]-5H-pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile, which are essential for cell division. Additionally, the compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.